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The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used
colorimetric method to assess cell metabolic activity, which serves as an indicator of cell
viability, proliferation, and cytotoxicity.[1][2][3] This guide provides a comprehensive overview
and a detailed protocol for performing the MTT assay in a 96-well plate format, tailored for
researchers in drug development and life sciences.

Principle of the MTT Assay

The core principle of the MTT assay lies in the enzymatic conversion of the yellow tetrazolium
salt, MTT, into insoluble purple formazan crystals.[2][3][4] This reduction is carried out by
mitochondrial reductase enzymes, primarily succinate dehydrogenase, which are only active in
metabolically viable cells.[2] The amount of formazan produced is directly proportional to the
number of living, metabolically active cells.[2][3] The insoluble formazan crystals are then
dissolved using a solubilizing agent, such as dimethyl sulfoxide (DMSO), resulting in a colored
solution whose absorbance can be quantified using a spectrophotometer.[2][4]
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Experimental Workflow

The following diagram illustrates the sequential steps of the MTT assay, from cell seeding to
data analysis.
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Caption: A flowchart illustrating the key steps of the MTT assay experimental workflow.
Detailed Experimental Protocol
This protocol is optimized for a 96-well plate format.
Materials and Reagents:
o 96-well flat-bottom sterile cell culture plates
e Cell line of interest
o Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)
o MTT reagent (5 mg/mL in sterile PBS), stored protected from light
e Solubilization solution (e.g., DMSO or 0.04 N HCI in isopropanol)[3]

e Phosphate-buffered saline (PBS), sterile
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e Test compounds

e Multichannel pipette

o Microplate reader capable of measuring absorbance at 570 nm
Procedure:

e Cell Seeding:

o Harvest and count cells to prepare a single-cell suspension of the desired concentration.
The optimal cell number per well should be determined empirically but typically ranges
from 3,000 to 5,000 cells for highly proliferative cells.[5]

o Seed 100 pL of the cell suspension into each well of a 96-well plate.[6]
o Include control wells:

= Vehicle Control: Cells treated with the same concentration of the solvent used to
dissolve the test compounds.

» Untreated Control: Cells in culture medium only.
» Blank Control: Culture medium only (no cells) to measure background absorbance.

o Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow cells to
attach.[5]

e Cell Treatment:
o Prepare serial dilutions of the test compounds in complete culture medium.

o Carefully remove the old medium from the wells and add 100 pL of the medium containing
the test compounds or vehicle control.[7]

o Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a
humidified 5% CO2 incubator.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.youtube.com/watch?v=2mJ8lKfOgs0
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.youtube.com/watch?v=2mJ8lKfOgs0
https://www.protocols.io/view/mtt-assay-on-96-well-plate-6qpvr4x5pgmk/v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e MTT Incubation:
o After the treatment period, carefully remove the medium from each well.

o Add 50 pL of serum-free medium and 50 uL of MTT reagent (final concentration 0.5
mg/mL) to each well. Alternatively, 10 pL of 5 mg/mL MTT solution can be added directly to
the 100 pL of medium in each well.[4][6]

o Incubate the plate for 2 to 4 hours at 37°C.[4][6] During this time, viable cells will reduce
the yellow MTT to purple formazan crystals.

e Solubilization of Formazan:

o After incubation with MTT, carefully remove the MTT solution without disturbing the
formazan crystals.

o Add 100 pL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan
crystals.[6]

o Mix thoroughly by gentle shaking on an orbital shaker for about 15 minutes to ensure
complete solubilization.

o Absorbance Measurement:

o Measure the absorbance of each well at a wavelength of 570 nm using a microplate
reader.[4] A reference wavelength of 630 nm can be used to subtract background
absorbance.

o Read the plate within 1 hour of adding the solubilization solution.

Data Presentation and Analysis

The raw absorbance values should be corrected by subtracting the average absorbance of the
blank wells. The percentage of cell viability is then calculated relative to the untreated or
vehicle control.

Table 1: Example of Raw Absorbance Data (570 nm)
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Treatment ] . .
= Replicate 1 Replicate 2 Replicate 3 Average Std. Dev.
roup

Blank
(Medium 0.052 0.055 0.053 0.053 0.0015
Only)

Untreated
1.254 1.289 1.267 1.270 0.0178
Control

Vehicle
Control (0.1%  1.248 1.261 1.255 1.255 0.0065
DMSO)

Compound A
(1 M)

0.987 1.012 0.995 0.998 0.0125

Compound A
(10 pM)

0.654 0.678 0.662 0.665 0.0121

Compound A
(100 pum)

0.231 0.245 0.238 0.238 0.0070

Table 2: Calculation of Percent Cell Viability

Corrected % Cell Viability
Average
Treatment Group Absorbance (Avg - [(Corrected Abs /
Absorbance
Blank) Control Abs) * 100]
Untreated Control 1.270 1.217 100.0%
Vehicle Control (0.1%
1.255 1.202 98.8%
DMSO)
Compound A (1 uM) 0.998 0.945 77.6%
Compound A (10 pM) 0.665 0.612 50.3%
Compound A (100
0.238 0.185 15.2%
HM)
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The results are often presented as a dose-response curve, plotting the percentage of cell
viability against the concentration of the test compound. From this curve, the IC50 value (the
concentration of a drug that is required for 50% inhibition in vitro) can be determined.[8]

Troubleshooting and Best Practices

o Consistent Cell Seeding: Ensure a homogenous cell suspension and accurate pipetting to
have the same number of cells in each well.[1][5]

» Reagent Preparation: Prepare fresh MTT solution and filter-sterilize it to avoid contamination.

[1]

 Light Sensitivity: MTT is light-sensitive; therefore, solutions and plates during incubation
should be protected from light.[9]

o Complete Solubilization: Ensure complete dissolution of the formazan crystals before
reading the absorbance, as incomplete solubilization is a common source of error.

o Controls are Crucial: Always include appropriate blank, untreated, and vehicle controls for
accurate data interpretation.[1]

e Linear Range: It is important to establish a linear relationship between cell number and
absorbance to ensure the assay is within a quantifiable range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.youtube.com/watch?v=2mJ8lKfOgs0
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.protocols.io/view/mtt-assay-on-96-well-plate-6qpvr4x5pgmk/v1
https://www.youtube.com/watch?v=g4eVMoiH2E4
https://www.slideshare.net/slideshow/mtt-assay-251022649/251022649
https://www.slideshare.net/slideshow/mtt-assay-251022649/251022649
https://www.benchchem.com/product/b1221321/docs#mtt-assay-in-96-well-plates-a-detailed-guide-for-researchers
https://www.benchchem.com/product/b1221321/docs#mtt-assay-in-96-well-plates-a-detailed-guide-for-researchers
https://www.benchchem.com/product/b1221321/docs#mtt-assay-in-96-well-plates-a-detailed-guide-for-researchers
https://www.benchchem.com/product/b1221321/docs#mtt-assay-in-96-well-plates-a-detailed-guide-for-researchers
https://www.benchchem.com/product/b1221321?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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